1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine
Overview
Description
1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine, also known as MMSP, is a chemical compound that has gained attention in the scientific community due to its potential biomedical applications. MMSP is a piperazine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways involved in cancer cell proliferation and fungal growth. 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine has also been shown to have potential neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine has been shown to have various biochemical and physiological effects, including inhibiting cancer cell proliferation, reducing fungal growth, and reducing oxidative stress and inflammation in the brain. 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine has also been shown to have potential cardioprotective effects by reducing ischemia-reperfusion injury.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine in lab experiments is its high potency and selectivity. However, one limitation is that 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine is not readily available commercially and must be synthesized in the lab.
Future Directions
For 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine research include further studies on its potential anticancer, antifungal, and neuroprotective effects in vivo, as well as studies on its potential cardioprotective effects. Additionally, further research is needed to optimize the synthesis method of 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine and to develop more efficient methods for large-scale production.
Synthesis Methods
1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine has been synthesized through various methods, including cyclization of the corresponding sulfonamide with formaldehyde in the presence of ammonium acetate, and reaction of 1-(2-methoxy-5-methylphenyl)piperazine with methanesulfonyl chloride. The synthesis method used depends on the specific application of 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine.
Scientific Research Applications
1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine has been studied for its potential biomedical applications, including as a potential anticancer agent, antifungal agent, and as a potential treatment for Alzheimer's disease. 1-(2-Methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine has shown promising results in in vitro studies, and further research is needed to determine its efficacy in vivo.
properties
IUPAC Name |
1-(2-methoxy-5-methylphenyl)sulfonyl-4-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O3S/c1-11-4-5-12(18-3)13(10-11)19(16,17)15-8-6-14(2)7-9-15/h4-5,10H,6-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTVWBDNKXYDAPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2-Methoxy-5-methylphenyl)sulfonyl)-4-methylpiperazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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